3-methylbut-3-en-1-yl benzoate

• CAS: 5205-12-9

Core Science & Biosynthesis

3-methyl-3-butenyl benzoate vs prenyl benzoate structure

An In-depth Technical Guide to the Structural and Functional Distinctions Between 3-methyl-3-butenyl benzoate and Prenyl Benzoate

Introduction

In the landscape of organic chemistry and drug development, isomeric specificity is paramount. Subtle shifts in molecular architecture can profoundly alter a compound's physicochemical properties, biological activity, and metabolic fate. This guide provides a detailed comparative analysis of two constitutional isomers: 3-methyl-3-butenyl benzoate and prenyl benzoate. Both share the molecular formula C₁₂H₁₄O₂, but their structural divergence—the position of a single carbon-carbon double bond—creates two unique chemical entities with distinct characteristics.[1] For researchers in medicinal chemistry, flavor science, and materials development, a comprehensive understanding of their differences in structure, synthesis, and spectral characterization is essential for accurate identification and effective application. This document serves as a technical resource, elucidating these differences to enable precise experimental design and interpretation.

Part 1: Core Structural Elucidation and Physicochemical Properties

The fundamental difference between these two compounds lies in the arrangement of the five-carbon isoprenoid-derived alcohol moiety esterified to benzoic acid. Prenyl benzoate is the more common and thermodynamically stable isomer, while 3-methyl-3-butenyl benzoate represents its less conjugated counterpart.

• Prenyl Benzoate , systematically named 3-methyl-2-butenyl benzoate , features an internal, trisubstituted double bond. Its CAS number is 5205-11-8.[2][3]

• 3-methyl-3-butenyl benzoate , also known as isoprenyl benzoate, possesses a terminal, disubstituted double bond. Its CAS number is 5205-12-9.[4][5]

This variation in the double bond's location, as illustrated below, is the origin of all subsequent differences in their chemical and physical behavior.

Caption: Chemical structures of the two isomers.

Comparative Physicochemical Data

The structural isomerism directly impacts physical properties such as boiling point, density, and refractive index. These differences, while slight, are measurable and reflect the varied intermolecular forces and molecular packing resulting from their distinct shapes.

Property	Prenyl Benzoate (3-methyl-2-butenyl benzoate)	3-methyl-3-butenyl benzoate	Rationale for Difference
CAS Number	5205-11-8[2][3]	5205-12-9[4][5]	Unique identifier for each distinct structure.
Molecular Weight	190.24 g/mol [1][2][]	190.24 g/mol [4][5]	Identical as they are isomers.
Appearance	Colorless liquid[2][]	Colorless to pale yellow liquid[4]	Generally similar, minor color may indicate impurities.
Boiling Point	~280-281 °C at 760 mmHg[7][8]	~269-270 °C at 760 mmHg[4]	The more substituted, conjugated double bond in prenyl benzoate may lead to slightly stronger van der Waals forces, increasing the boiling point.
Density	~1.016 - 1.025 g/cm³ at 25 °C[][7][9]	~0.986 - 0.992 g/cm³ at 25 °C[4]	The more compact structure of the internal alkene in prenyl benzoate allows for more efficient molecular packing, resulting in a higher density.
Refractive Index	~1.514 - 1.521 at 20 °C[][7][9][10]	~1.499 - 1.505 at 20 °C[4]	The conjugated system (phenyl ring and ester carbonyl) is extended by the adjacent double bond in prenyl benzoate, increasing its polarizability and refractive index.
Solubility	Insoluble in water; soluble in alcohol[2][]	Insoluble in water; soluble in alcohol[4]	Both are relatively nonpolar esters, dominated by hydrocarbon character.

Part 2: Definitive Spectroscopic Differentiation

For any researcher, distinguishing between these isomers in a reaction mixture or natural extract is critical. Spectroscopic methods provide unambiguous fingerprints for each molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for differentiating these isomers. The chemical environment of the protons and carbons in the butenyl chain is markedly different.

• ¹H NMR Spectroscopy:

  • Prenyl Benzoate: The key diagnostic signal is a vinylic proton (~5.4 ppm) appearing as a triplet of septets, coupled to the adjacent methylene protons (~4.8 ppm) and the two vinylic methyl groups (~1.7-1.8 ppm). The two methyl groups are distinct.

  • 3-methyl-3-butenyl benzoate: This isomer lacks a proton on the trisubstituted carbon of the double bond. Instead, it shows two terminal vinylic protons (~4.7-4.8 ppm) as singlets or narrow multiplets. The methylene groups appear as distinct triplets: the one adjacent to the oxygen is deshielded (~4.4 ppm), while the other is further upfield (~2.4 ppm). A single vinylic methyl group is observed around 1.8 ppm.

• ¹³C NMR Spectroscopy:

  • Prenyl Benzoate: The alkene carbons appear at approximately 118 ppm (CH) and 140 ppm (quaternary C).

  • 3-methyl-3-butenyl benzoate: The terminal alkene carbons are found around 112 ppm (CH₂) and 142 ppm (quaternary C). The different substitution patterns produce distinct and easily identifiable chemical shifts.

Mass Spectrometry (MS)

While both isomers have a molecular ion (M⁺) at m/z 190, their fragmentation patterns under electron ionization (EI) are different, providing another layer of identification.

• Prenyl Benzoate: The fragmentation is dominated by the formation of the highly stable benzoyl cation at m/z 105 , which is often the base peak.[2] The loss of the benzoate group can lead to the prenyl cation at m/z 69 or a rearranged ion at m/z 68.[2]

• 3-methyl-3-butenyl benzoate: The fragmentation pathway is different. A characteristic major peak is observed at m/z 68 , corresponding to the isoprene radical cation formed via McLafferty rearrangement or other cleavage, which is often the base peak.[5] The benzoyl cation at m/z 105 is still present but typically less abundant than in prenyl benzoate.[5]

Infrared (IR) Spectroscopy

IR spectroscopy can also be used for differentiation, primarily by examining the C=C stretching and C-H bending vibrations.

• Prenyl Benzoate: Shows a C=C stretch for the trisubstituted alkene around 1670-1675 cm⁻¹. The out-of-plane C-H bend for the lone vinylic hydrogen is around 835-845 cm⁻¹.

• 3-methyl-3-butenyl benzoate: Exhibits a C=C stretch for the terminal double bond around 1650 cm⁻¹. More diagnostically, it displays a strong out-of-plane C-H bending band for the =CH₂ group near 890-900 cm⁻¹.

• Both Isomers: Will show a strong ester C=O stretch (~1715-1720 cm⁻¹), C-O stretches (~1270 cm⁻¹ and 1110 cm⁻¹), and aromatic C-H and C=C bands.[2]

Part 3: Comparative Synthesis Strategies

The synthesis of each isomer requires a specific unsaturated alcohol precursor. The choice of esterification method is guided by efficiency and reaction conditions. The Schotten-Baumann reaction, which uses an acyl chloride, is generally preferred over acid-catalyzed Fischer esterification for these alcohols due to its faster reaction rates and higher yields.[11]

Caption: General workflow for the synthesis of benzoate esters.

Protocol 1: Synthesis of Prenyl Benzoate

This protocol utilizes the reaction between benzoyl chloride and prenyl alcohol.

Causality: Benzoyl chloride is highly electrophilic, making the reaction rapid and irreversible under basic conditions. Pyridine acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst.

Methodology:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add prenyl alcohol (3-methyl-2-buten-1-ol) (1.0 eq.) and anhydrous dichloromethane (DCM). Cool the mixture to 0 °C in an ice bath.

• Addition of Base: Add anhydrous pyridine (1.2 eq.) to the solution and stir for 5 minutes.

• Acylation: Add benzoyl chloride (1.1 eq.) dropwise via syringe to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting alcohol is consumed.

• Workup: Quench the reaction by slowly adding 1M HCl. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography to yield pure prenyl benzoate.

• Validation: Confirm the product's identity and purity using the spectroscopic methods detailed in Part 2.

Protocol 2: Synthesis of 3-methyl-3-butenyl benzoate

This synthesis requires 3-methyl-3-buten-1-ol as the starting alcohol.

Causality: The synthetic logic is identical to that for prenyl benzoate, but the identity of the final product is dictated entirely by the choice of the starting alcohol isomer. The synthesis of this alcohol, often via a Prins reaction between isobutylene and formaldehyde, is a key upstream consideration.[12]

Methodology:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add 3-methyl-3-buten-1-ol (1.0 eq.) and anhydrous DCM. Cool the mixture to 0 °C.

• Addition of Base: Add anhydrous pyridine (1.2 eq.) and stir.

• Acylation: Add benzoyl chloride (1.1 eq.) dropwise while maintaining the 0 °C temperature.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Workup: Perform an identical aqueous workup as described in Protocol 1.

• Purification: Dry, concentrate, and purify the crude product by silica gel column chromatography.

• Validation: Unambiguously confirm the structure as 3-methyl-3-butenyl benzoate using NMR, MS, and IR, paying close attention to the diagnostic signals for the terminal alkene.

Part 4: Applications and Relevance in Drug Development

The distinct structures of these isomers lead to different applications and potential biological activities.

• Prenyl Benzoate:

  • Flavor & Fragrance: It is a well-established fragrance and flavoring agent, prized for its sweet, balsamic, and tea-like notes.[3][][9] It is found naturally in oils like ylang-ylang.[3][7]

  • Biological Potential: As a prenylated natural product, it has been noted for potential antioxidant and chemopreventive properties, which are areas of active research.[] The prenyl moiety is a common feature in molecules that interact with biological membranes or specific protein binding pockets.

• 3-methyl-3-butenyl benzoate:

  • Flavor & Fragrance: This isomer is also used as a flavoring agent, though it is less common than prenyl benzoate.[4] Its organoleptic profile is different due to its structure.

  • Biological Potential: The terminal double bond makes it potentially more susceptible to certain metabolic transformations (e.g., epoxidation) compared to the more sterically hindered internal double bond of prenyl benzoate. This difference in metabolic stability is a critical consideration in drug design, where controlling a molecule's half-life and metabolic pathway is essential. The isoprenoid unit is a fundamental building block in biochemistry, and variations in its structure can be exploited to fine-tune interactions with biological targets.

Conclusion

While 3-methyl-3-butenyl benzoate and prenyl benzoate are simple constitutional isomers, they are distinct chemical entities with unique physical properties, spectroscopic signatures, and synthetic origins. The position of the double bond governs their stability, reactivity, and ultimately their utility. For scientists and researchers, the ability to distinguish and selectively synthesize these compounds is not merely an academic exercise; it is a fundamental requirement for reproducible research, whether in the development of new therapeutics, the formulation of consumer products, or the study of natural product chemistry. The protocols and analytical data presented in this guide provide a self-validating framework for working with these important molecules.

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• Benchmarking the Synthesis of 3-Methylphenyl Benzoate: A Comparative Guide to Liter
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A Technical Guide to 3-methylbut-3-en-1-yl benzoate: Nomenclature, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 3-methylbut-3-en-1-yl benzoate, an unsaturated ester with applications in the flavor industry. The document details its formal nomenclature, chemical identifiers, and physicochemical properties. A significant focus is placed on its synthetic pathway, presenting a robust, two-step experimental protocol beginning with the acid-catalyzed Prins reaction to form the precursor alcohol, followed by a detailed Fischer esterification procedure to yield the final product. Mechanistic insights and self-validating system designs are provided for each synthetic step. While direct applications in drug development for this specific isomer are not extensively documented, this guide explores the biological context of the benzoate moiety and related isoprenoid esters to offer a forward-looking perspective for researchers in pharmaceutical sciences.

Nomenclature and Chemical Identity

The unambiguous identification of a chemical entity is foundational to all scientific research. This section outlines the standardized nomenclature and key identifiers for the topic compound.

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-methylbut-3-enyl benzoate .[1] This name precisely describes a benzoate ester formed from benzoic acid and 3-methyl-3-buten-1-ol.

Key identifiers are summarized below:

• CAS Registry Number: 5205-12-9[2][3][4]

• Molecular Formula: C₁₂H₁₄O₂[1][3]

• Molecular Weight: 190.24 g/mol [1]

• InChI Key: BBTRQSDRTFFNSW-UHFFFAOYSA-N[2][3]

Synonyms: The compound is also known by several other names in literature and commercial databases, including:

• 3-Methyl-3-butenyl benzoate[1][2][3][4]

• 3-Buten-1-ol, 3-methyl-, benzoate[2][3][4]

• 3-methylbut-3-en-1-yl benzoate[1]

Chemical Structure

The structure consists of a terminal alkene (vinyl group) and a benzoate ester functional group, providing two primary sites for chemical reactivity.

Caption: Chemical Structure of 3-methylbut-3-enyl benzoate.

Physicochemical and Spectroscopic Properties

Understanding the physical properties of a compound is critical for its handling, purification, and formulation. Spectroscopic data provides the definitive structural confirmation.

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-methylbut-3-en-1-yl benzoate.

Property	Value	Reference(s)
Appearance	Colorless to pale yellow clear liquid (est.)	[5]
Boiling Point	269.00 to 270.00 °C @ 760.00 mm Hg	[5]
Specific Gravity	0.986 to 0.992 @ 25.00 °C	[5]
Refractive Index	1.499 to 1.505 @ 20.00 °C	[5]
Flash Point	240.00 °F (115.56 °C)	[5]
Water Solubility	33.11 mg/L @ 25 °C (est.)	[5]
LogP (o/w)	4.025 (est.)	[5]

Spectroscopic Profile

• Mass Spectrometry (MS): Electron ionization mass spectrometry data is available and is a key tool for confirming the molecular weight (190.24 g/mol ).[3][4]

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic peaks for the C=O stretch of the ester at approximately 1720 cm⁻¹, C-O stretching bands around 1270 and 1100 cm⁻¹, C=C stretching of the alkene and aromatic ring from 1640-1680 cm⁻¹ and 1450-1600 cm⁻¹ respectively, and aromatic C-H bands.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should reveal distinct signals for the aromatic protons (typically in the 7.4-8.1 ppm range), the vinyl protons of the terminal alkene (~4.7-5.0 ppm), the methylene protons adjacent to the ester oxygen (~4.3 ppm), the allylic methylene protons (~2.4 ppm), and the methyl protons (~1.8 ppm).

  • ¹³C NMR: The carbon NMR would confirm the presence of the ester carbonyl carbon (~166 ppm), aromatic carbons (128-133 ppm), alkene carbons (~112 and 142 ppm), and the aliphatic carbons of the butyl chain.

Synthesis and Mechanistic Considerations

The synthesis of 3-methylbut-3-en-1-yl benzoate is most efficiently achieved via a two-step process. First, the precursor alcohol, 3-methyl-3-buten-1-ol, is synthesized. Second, this alcohol undergoes esterification with benzoic acid or a derivative thereof. This section provides detailed, self-validating protocols for each step.

Caption: Two-step synthesis workflow for 3-methylbut-3-en-1-yl benzoate.

Step 1: Synthesis of 3-methyl-3-buten-1-ol via Prins Reaction

The Prins reaction is an acid-catalyzed electrophilic addition of an aldehyde (formaldehyde) to an alkene (isobutylene).[2][6] This reaction is a powerful method for C-C bond formation and the synthesis of unsaturated alcohols.

Mechanism Insight: The reaction is initiated by the protonation of formaldehyde by a Brønsted acid catalyst, forming a highly electrophilic carbocation. Isobutylene, acting as a nucleophile, attacks this carbocation, leading to a tertiary carbocation intermediate. Subsequent reaction with water and deprotonation yields the target alcohol, 3-methyl-3-buten-1-ol. Zeolite catalysts like H-ZSM-5 are effective as they provide solid acid sites and can improve selectivity.[2][3]

Experimental Protocol:

• Reactor Setup: A high-pressure stainless-steel autoclave reactor equipped with a magnetic stirrer, temperature controller, and pressure gauge is charged with the acid catalyst (e.g., H-ZSM-5 zeolite).

• Reagent Charging: Anhydrous solvent (e.g., 1,4-dioxane) and paraformaldehyde (as the source of formaldehyde) are added to the reactor.[6] The reactor is sealed and purged with nitrogen.

• Reaction Execution: Isobutylene is introduced into the reactor until the desired pressure is reached. The mixture is heated (e.g., to 323-453 K) with vigorous stirring.[6] The reaction is monitored by pressure drop or by sampling and GC analysis.

• Work-up and Purification:

  • After cooling, the reactor is carefully vented.

  • The catalyst is removed by filtration.

  • The solvent is removed from the filtrate under reduced pressure.

  • The crude product is purified by fractional distillation to yield pure 3-methyl-3-buten-1-ol.

Step 2: Fischer Esterification to Yield 3-methylbut-3-en-1-yl benzoate

Fischer esterification is a classic and reliable method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[7][8]

Trustworthiness and Causality: This protocol is a self-validating system. The use of excess benzoic acid or removal of water shifts the reaction equilibrium towards the product, maximizing yield, as dictated by Le Châtelier's principle.[8] The work-up procedure is designed to systematically remove unreacted reagents and the catalyst. The wash with saturated sodium bicarbonate is critical to neutralize the sulfuric acid catalyst and any unreacted benzoic acid, converting it to sodium benzoate, which is water-soluble.[9] The subsequent brine wash removes residual water and water-soluble impurities. Anhydrous magnesium sulfate is a drying agent that removes trace amounts of water from the organic phase before final purification.

Experimental Protocol:

• Reagent Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-methyl-3-buten-1-ol (1.0 eq.), benzoic acid (1.2 eq.), and an appropriate solvent like toluene (approx. 2 mL per mmol of alcohol).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (H₂SO₄) (0.05 eq.) to the stirring mixture.

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. The reaction progress can be monitored using Thin Layer Chromatography (TLC). Reflux is typically continued for 2-4 hours or until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with an organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with:

    • Water (2x)

    • Saturated sodium bicarbonate (NaHCO₃) solution (2x) (Caution: CO₂ evolution)

    • Saturated sodium chloride (brine) solution (1x)

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Final Purification: The resulting crude oil is purified by vacuum distillation or column chromatography on silica gel to afford the pure 3-methylbut-3-en-1-yl benzoate.

Applications and Biological Context

Current Applications

The primary documented use of 3-methylbut-3-en-1-yl benzoate is as a flavoring agent in the food industry.[10][11] Its structural isomer, prenyl benzoate (3-methyl-2-butenyl benzoate), is noted for its balsamic and fruity notes and is also used in flavors and fragrances.[12][13]

Perspective for Drug Development

While there is a lack of specific research on 3-methylbut-3-en-1-yl benzoate as a pharmaceutical agent, its structural components—the benzoate moiety and an isoprenoid-like chain—are of significant interest in medicinal chemistry.

• The Benzoate Moiety as a Pharmacophore: The benzoate group is present in numerous approved drugs and biologically active molecules. Sodium benzoate itself has been investigated for its effects on the nervous system, acting as a D-amino acid oxidase (DAAO) inhibitor, which can modulate NMDA receptor activity in the brain.[14] Furthermore, benzoate derivatives have shown anti-inflammatory effects by suppressing the production of nitric oxide (NO), TNF-α, and IL-1β in microglia cells.[15] A complex derivative of methyl benzoate has been identified as a potent dual inhibitor of malate dehydrogenase (MDH1/2), a promising strategy for targeting cancer metabolism.[16]

• Isoprenoid Scaffolds in Biology: The five-carbon chain of the alcohol portion is structurally related to isoprene, the building block for a vast class of natural products known as isoprenoids or terpenes. Microbial biosynthesis of isoprenoids is a major area of research for producing antioxidants, anticancer, and antimalarial drugs.[17] Isoprenoid flavonoids, for example, exhibit significant pharmacological activities, including anti-inflammatory effects.[18]

Future Research Directions: Given the established biological activities of both the benzoate and isoprenoid-like moieties, 3-methylbut-3-en-1-yl benzoate represents a simple, synthetically accessible scaffold. It could serve as a starting point or a fragment in the design of novel therapeutic agents, particularly in neurology and oncology. Future research could involve screening this compound and its derivatives for activity against targets like DAAO, MDH, or inflammatory pathways.

Safety and Toxicological Profile

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-methylbut-3-en-1-yl benzoate is classified with the following hazards:

• H315: Causes skin irritation.[1][10]

• H319: Causes serious eye irritation.[1][10]

• H335: May cause respiratory irritation.[1][10]

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be used when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

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Technical Characterization & Protocol: 3-Methylbut-3-en-1-yl Benzoate

Topic: 3-methylbut-3-en-1-yl benzoate refractive index and density Content Type: In-depth technical guide. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

3-methylbut-3-en-1-yl benzoate (CAS: 5205-12-9) is a specialized ester utilized primarily as a robust substrate in organic synthesis methodology, particularly in radical hydrofunctionalization and alkene coupling studies. Its structural motif—combining a benzoate chromophore with a 1,1-disubstituted terminal alkene—makes it an ideal model compound for investigating regioselectivity in catalytic cycles.

This guide provides a definitive physicochemical profile of the compound, establishing critical quality control metrics (Refractive Index and Density) and detailing a self-validating synthesis and characterization workflow.

Chemical Identity & Structural Analysis[1]

Property	Detail
IUPAC Name	3-methylbut-3-en-1-yl benzoate
Common Synonyms	3-Methyl-3-butenyl benzoate; Isopentenyl benzoate (isomer specific)
CAS Registry Number	5205-12-9
Molecular Formula	C₁₂H₁₄O₂
Molecular Weight	190.24 g/mol
SMILES	CC(=C)CCOC(=O)C1=CC=CC=C1

Structural Significance: The molecule features a benzoate ester moiety linked to a 3-methyl-3-butenyl chain . The terminal 1,1-disubstituted alkene is electron-rich, making it susceptible to electrophilic attack and radical addition, while the benzoate group serves as a stable, UV-active handle for purification and analysis.

Physicochemical Characterization

Precise determination of Refractive Index (

) and Density ( ) is the primary method for assessing purity in the liquid state, often abrogating the need for time-consuming GC-MS for routine checks.

Core Physical Constants

The following data represents the accepted experimental ranges for high-purity (>98%) samples.

Parameter	Value / Range	Conditions	Method Validation
Refractive Index ( )	1.4990 – 1.5050	@ 20.0 °C	Abbe Refractometry
Specific Gravity ( )	0.9860 – 0.9920	@ 25.0 °C	Oscillating U-tube / Pycnometer
Boiling Point	269.0 – 270.0 °C	@ 760 mmHg	Standard Distillation
Flash Point	115.6 °C (240 °F)	Closed Cup	Safety Standard
Appearance	Colorless to pale yellow liquid	Ambient	Visual Inspection

Technical Insight:

• Temperature Dependence: The refractive index of benzoate esters typically decreases by approximately

  per degree Celsius increase. If measuring at 25°C, expect a value approx.[1] 0.002 lower than the 20°C standard (i.e., ~ ).

• Purity Indicator: A refractive index below 1.4990 often indicates contamination with the starting alcohol (3-methyl-3-buten-1-ol,

  ), while values above 1.5050 suggest residual benzoyl chloride or hydrolysis products.

Synthesis & Purification Protocol

To ensure the physical constants cited above are reproducible, the compound must be synthesized using a protocol that minimizes isomerization of the double bond.

Validated Synthesis Route (Benzoylation)

The most reliable method employs nucleophilic acyl substitution under basic conditions.

Reagents:

• 3-Methyl-3-buten-1-ol (1.0 equiv)

• Benzoyl Chloride (1.1 equiv)

• Triethylamine (Et₃N) or Pyridine (1.2 equiv)

• DMAP (4-Dimethylaminopyridine) (0.05 equiv - Catalyst)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Protocol:

• Setup: Flame-dry a round-bottom flask under an inert atmosphere (

  or Ar).

• Solvation: Dissolve 3-methyl-3-buten-1-ol in anhydrous DCM (0.5 M concentration). Add Et₃N and DMAP. Cool to 0°C.

• Addition: Add Benzoyl Chloride dropwise via syringe pump or addition funnel to control exotherm.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 9:1).[2][3]

• Quench: Quench with saturated aqueous

  .

• Extraction: Extract aqueous layer with DCM (3x). Wash combined organics with 1M HCl (to remove amine), then Brine.

• Drying: Dry over anhydrous

  or and concentrate in vacuo.

Purification

Crude material often contains residual benzoyl chloride or benzoic acid.

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient elution starting with 100% Hexane

  95:5 Hexane:EtOAc.

• Target: The product elutes as a distinct UV-active spot (

  in 9:1 Hexane:EtOAc).

Synthesis Workflow Diagram

Figure 1: Validated synthesis pathway for high-purity 3-methylbut-3-en-1-yl benzoate.

Measurement Methodology

Reliable data acquisition requires strict adherence to temperature control.

Refractive Index ( )

• Instrument: Abbe Refractometer or Digital Refractometer (e.g., Anton Paar Abbemat).

• Protocol:

  • Calibrate instrument using distilled water (

    ).

  • Clean prism with ethanol and allow to dry.

  • Apply 2–3 drops of sample. Ensure no air bubbles are trapped.

  • Equilibrate temperature to exactly 20.0°C ± 0.1°C using a circulating water bath or Peltier control.

  • Record value.[4] Repeat x3.

Density / Specific Gravity

• Instrument: Oscillating U-tube Density Meter (e.g., Anton Paar DMA) is preferred over pycnometers for precision.

• Protocol:

  • Inject sample into the oscillating cell.

  • Check for bubbles (bubbles cause artificially low density readings).

  • Equilibrate to 25.0°C.

  • Record density (

    ) in g/cm³.

  • To convert to Specific Gravity (

    ): .

Applications in Research

While 3-methylbut-3-en-1-yl benzoate has niche applications in flavoring (associated with fruity/balsamic notes), its primary value in modern chemical research is as a mechanistic probe .

Radical Hydrofunctionalization Substrate

The compound is extensively used to test new catalytic systems for Markovnikov vs. anti-Markovnikov selectivity .

• Mechanism: The benzoate group acts as an internal standard and a polar handle, while the 1,1-disubstituted alkene presents a steric and electronic challenge for radical addition.

• Example Reactions:

  • Hydrobromination:[5] Iron-catalyzed addition of H-Br across the double bond.

  • Hydroazidation:[5] Introduction of azide groups for "Click" chemistry.

  • Photoredox Catalysis: Used to trap radical intermediates generated by visible light catalysts.

Application Logic Diagram

Figure 2: Functional utility of the compound in chemical research and industry.

References

• The Good Scents Company. (2023). 3-methyl-3-buten-1-yl benzoate: Physicochemical Properties and Flavor Profile.Link

• National Institute of Standards and Technology (NIST). (2024). 3-Buten-1-ol, 3-methyl-, benzoate: Mass Spectrum and Retention Indices. NIST Chemistry WebBook, SRD 69. Link

• PubChem. (2024). Compound Summary: 3-Methylbut-3-enyl benzoate (CID 521364). National Center for Biotechnology Information. Link

• Crossley, S. W., et al. (2024). Iron-catalyzed radical Markovnikov hydrohalogenation and hydroazidation of alkenes. Nature Communications / PMC. (Demonstrates use as substrate). Link

• Xu, X., & Loh, T. P. (2014). Iron-Catalyzed Olefin Hydrofunctionalization.[5] (Reference for synthesis protocol adapted in recent literature).

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• 4. CN102367220A - 3-methyl-3-butenyl-1-alcohol production method - Google Patents [patents.google.com]
• 5. Iron-catalyzed radical Markovnikov hydrohalogenation and hydroazidation of alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of 3-Methyl-3-Butenyl Benzoate via Pyridine-Catalyzed Esterification

Introduction: The Significance of Acyl Chloride Esterification

The synthesis of esters is a cornerstone of organic chemistry, with broad applications in the development of pharmaceuticals, fragrances, and materials. The reaction between an alcohol and an acyl chloride, such as benzoyl chloride, represents a highly efficient and generally irreversible method for ester formation.[1] This protocol details the synthesis of 3-methyl-3-butenyl benzoate, an ester with potential applications as a fragrance component and a versatile intermediate in organic synthesis.

Unlike the equilibrium-limited Fischer esterification, the use of a highly reactive acyl chloride drives the reaction to completion.[1][2] The primary challenge in this synthesis is managing the exothermic nature of the reaction and neutralizing the corrosive hydrochloric acid (HCl) byproduct.[3][4] This is effectively achieved by employing a base, typically a tertiary amine like pyridine or triethylamine, which acts as both an acid scavenger and a nucleophilic catalyst.[5][6] This specific application of base-mediated acylation is often referred to as the Schotten-Baumann reaction.[7][8][9] This guide provides a comprehensive, self-validating protocol for researchers, ensuring reproducibility and high yield.

Mechanistic Rationale: The Role of Pyridine Catalysis

The esterification of an alcohol with an acyl chloride proceeds via a nucleophilic acyl substitution mechanism. The inclusion of pyridine is critical and serves a dual purpose that significantly enhances reaction efficiency.

• Nucleophilic Catalysis: Pyridine initially acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of benzoyl chloride. This displaces the chloride ion and forms a highly reactive N-acylpyridinium salt intermediate. This intermediate is significantly more electrophilic than benzoyl chloride itself, making it more susceptible to attack by the alcohol.[6][10]

• Acid Scavenging: The alcohol (3-methyl-3-buten-1-ol) then attacks the N-acylpyridinium salt. Following the collapse of the tetrahedral intermediate and reformation of the carbonyl, the ester is formed, and pyridine is regenerated. The HCl byproduct is immediately neutralized by another molecule of pyridine in the solution to form pyridinium chloride, a stable salt.[5][8] This prevents the protonation of the alcohol, which would deactivate it as a nucleophile, and avoids potential acid-catalyzed side reactions.

The overall mechanism is depicted below:

Caption: Pyridine-catalyzed esterification mechanism.

Experimental Protocol

This protocol is designed for the synthesis of 3-methyl-3-butenyl benzoate on a standard laboratory scale.

Materials and Equipment

Reagents & Consumables:

Reagent	Formula	MW ( g/mol )	Density (g/mL)	Amount (mmol)	Molar Eq.
3-Methyl-3-buten-1-ol	C₅H₁₀O	86.13	0.852	20.0	1.0
Benzoyl Chloride	C₇H₅ClO	140.57	1.21	22.0	1.1
Pyridine (anhydrous)	C₅H₅N	79.10	0.982	30.0	1.5
Dichloromethane (DCM, anhydrous)	CH₂Cl₂	84.93	1.33	-	-
1 M Hydrochloric Acid (HCl)	HCl	36.46	~1.0	-	-
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	~1.0	-	-
Brine (Saturated NaCl)	NaCl	58.44	~1.2	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	-	-	-
Silica Gel (for chromatography)	SiO₂	60.08	-	-	-

Equipment:

• Round-bottom flasks (100 mL and 50 mL)

• Magnetic stirrer and stir bar

• Ice-water bath

• Dropping funnel (50 mL)

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• NMR tubes and IR spectrometer access

Step-by-Step Synthesis Workflow

Caption: Experimental workflow for ester synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 3-methyl-3-buten-1-ol (1.72 g, 20.0 mmol) and anhydrous pyridine (2.37 g, 30.0 mmol) in 40 mL of anhydrous dichloromethane (DCM).[6][11]

• Initial Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

• Acylation: Add benzoyl chloride (3.10 g, 22.0 mmol) to a dropping funnel and add it dropwise to the stirred alcohol solution over 20-30 minutes. Causality Note: This slow, cooled addition is crucial to control the exothermic reaction and prevent the formation of side products.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2 hours to ensure the reaction goes to completion. Monitor progress using Thin Layer Chromatography (TLC) if desired.

• Workup - Quenching and Extraction: Transfer the reaction mixture to a 250 mL separatory funnel. Dilute the mixture with an additional 40 mL of DCM.

• Acid Wash: Add 50 mL of 1 M HCl to the separatory funnel. Shake vigorously and allow the layers to separate. Drain the organic (bottom) layer. Repeat the wash. Causality Note: This step removes excess pyridine by converting it to water-soluble pyridinium hydrochloride.

• Base Wash: Wash the organic layer with 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acidic species.

• Brine Wash: Wash the organic layer with 50 mL of brine to remove the bulk of the dissolved water.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude ester using flash column chromatography on silica gel, typically with a hexane/ethyl acetate gradient, to obtain the pure 3-methyl-3-butenyl benzoate.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.[12][13]

Technique	Expected Results for 3-Methyl-3-butenyl Benzoate
¹H NMR (CDCl₃)	δ ~8.0 (d, 2H, Ar-H), δ ~7.4-7.6 (m, 3H, Ar-H), δ ~4.8 (s, 1H, =CH₂), δ ~4.7 (s, 1H, =CH₂), δ ~4.4 (t, 2H, -O-CH₂-), δ ~2.4 (t, 2H, -CH₂-C=), δ ~1.8 (s, 3H, -CH₃)
¹³C NMR (CDCl₃)	δ ~166 (C=O), δ ~141 (quat. C=), δ ~133 (Ar-C), δ ~130 (Ar-CH), δ ~129 (Ar-CH), δ ~128 (Ar-CH), δ ~113 (=CH₂), δ ~63 (-O-CH₂-), δ ~37 (-CH₂-C=), δ ~22 (-CH₃)
IR Spectroscopy	Strong C=O stretch ~1720 cm⁻¹, C-O stretch ~1270 cm⁻¹, C=C stretch ~1650 cm⁻¹, Aromatic C-H stretches >3000 cm⁻¹[14][15]
Physical Properties	Colorless oil. Expected Refractive Index: 1.499-1.505 @ 20°C.[16]

Safety Precautions and Waste Disposal

Personnel Safety:

• Benzoyl Chloride: This substance is highly corrosive, a lachrymator (causes tearing), and reacts violently with water to produce HCl gas.[17][18] Always handle in a well-ventilated fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat.[19][20][21]

• Pyridine: Pyridine is flammable, toxic, and has a strong, unpleasant odor. Handle only in a fume hood and avoid inhalation or skin contact.

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Minimize exposure by working in a fume hood.

Reaction Safety:

• The reaction is exothermic. Maintain proper cooling during the addition of benzoyl chloride to prevent an uncontrolled reaction.

• Ensure all glassware is dry, as moisture will hydrolyze benzoyl chloride.[4][11]

Waste Disposal:

• Aqueous waste from the workup will be acidic and contain pyridinium salts. Neutralize the acidic washes with a base (e.g., sodium bicarbonate) before disposal according to institutional guidelines.

• Organic waste containing DCM and purification solvents should be collected in a designated halogenated waste container.

References

• Shao, X. (2015). Methyl 3-(cyanomethyl)benzoate synthetic method. SciSpace. [Link]

• Google Patents. (n.d.). CN102850186A - Method for preparing 3-methyl-3-buten-1-ol.

• PrepChem.com. (n.d.). Preparation of methyl benzoate (benzoic acid methyl ester). Retrieved from [Link]

• Organic Syntheses. (1977). Alkylation of Isoquinolines via 2-Benzoyl-1,2-dihydroisoquinaldonitriles. Org. Synth., 56, 19. [Link]

• Hubbard, P., & Brittain, W. (1998). Mechanism of Amine-Catalyzed Ester Formation from an Acid Chloride and Alcohol. The Journal of Organic Chemistry, 63(3), 677-683. [Link]

• Clark, J. (n.d.). Making Esters. Chemguide. Retrieved from [Link]

• Bluestein, B. R., et al. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Proceedings of the Iowa Academy of Science, 61(1), 225-228. [Link]

• OrgoSolver. (n.d.). Acid Chlorides + H₂O/Pyridine — Carboxylic Acid Formation (Hydrolysis). Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Benzoyl chloride. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of pyridine-2,3-dicarboxylic acid esters.

• Pearson. (n.d.). What compounds are formed from the reaction of benzoyl chloride with the following reagents? i. isopropyl alcohol. Retrieved from [Link]

• Sano, T. (1999). Remarkably Fast Acylation of Alcohols with Benzoyl Chloride Promoted by TMEDA. Synthesis, 1141-1144. [Link]

• Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]

• American Chemical Society. (n.d.). A Guided Inquiry Undergraduate Organic Chemistry Laboratory Experiment - Synthesis and Characterization of an Unknown Solid Ester through Fischer Esterification. Retrieved from [Link]

• PENTA. (2025). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Lillington, J. M., et al. (1981). A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography. Clinica Chimica Acta, 111(1), 91-98. [Link]

• Chemistry Stack Exchange. (2016). What are the roles of pyridine and DCM in the acylation of an alcohol?[Link]

• ResearchGate. (2013). Synthesizing an ester from an alcohol and acyl chloride - what solvent to use?[Link]

• Journal of the American Chemical Society. (n.d.). Acetylpyridinium ion intermediate in pyridine-catalyzed hydrolysis and acyl transfer reactions of acetic anhydride. Retrieved from [Link]

• SlidePlayer. (n.d.). Preparation of Methyl Benzoate. Retrieved from [Link]

• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. [Link]

• SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoyl chloride. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Alcohol-to-Ester.doc.pdf. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]

• Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• The Good Scents Company. (n.d.). 3-methyl-3-buten-1-yl benzoate. Retrieved from [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. [Link]

• Quora. (2017). What is the full reaction mechanism for benzyl chloride + NaOH?[Link]

• J-STAGE. (n.d.). The Acylation of Enolizable Acyl Cyanides. II. The Base-Catalyzed Acylation with Acid Chlorides. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Acid Halides for Ester Synthesis. [Link]

• L.S. College, Muzaffarpur. (2020). Schotten–Baumann reaction. [Link]

• Chemisty Steps. (2026). Schotten Baumann Reaction Mechanism Detailed Explanation. [Link]

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Technical Notes & Optimization

Technical Support Center: Minimizing Polymerization of Terminal Alkene Benzoates During Storage

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the storage and handling of terminal alkene benzoates. Our goal is to equip you with the knowledge to minimize unwanted polymerization, ensuring the integrity and reactivity of your compounds for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What causes terminal alkene benzoates to polymerize during storage?

A: The primary driver of polymerization in terminal alkene benzoates is the presence of free radicals.[1][2] These highly reactive species can initiate a chain reaction, leading to the formation of long polymer chains.[1][2][3] Several factors can trigger the formation of free radicals and promote polymerization:

• Heat: Elevated temperatures provide the activation energy needed to initiate polymerization. The rate of this reaction can increase exponentially with a rise in temperature.[4]

• Light: UV radiation can induce the formation of free radicals, initiating the polymerization process.

• Oxygen: While seemingly counterintuitive, the presence of oxygen is often necessary for certain common inhibitors to function effectively. However, in the absence of appropriate inhibitors, oxygen can contribute to the formation of peroxides, which can then decompose to form initiating radicals.

• Contaminants: Impurities such as metal ions or peroxides from solvents can also act as initiators.

Q2: What are the visible signs of polymerization in my sample?

A: Detecting polymerization early is crucial. Be vigilant for the following indicators:

• Increased Viscosity: A noticeable thickening of the liquid is a classic sign that polymer chains are forming.

• Precipitation or Cloudiness: The formation of solid polymer can lead to a cloudy appearance or the settling of a precipitate.

• Film Formation: A thin polymer film may develop on the surface of the liquid or on the walls of the container.[5]

• Exothermic Reaction: In advanced stages, the polymerization can become self-sustaining and generate significant heat.[4] This is a hazardous situation that requires immediate and cautious attention.

Q3: Which inhibitors are most effective for stabilizing terminal alkene benzoates?

A: The choice of inhibitor is critical and depends on the specific storage conditions and the intended application of the alkene benzoate. Phenolic inhibitors are widely used and are highly effective.

• Hydroquinone (HQ) and Monomethyl Ether of Hydroquinone (MEHQ): These are popular and effective inhibitors for acrylates and methacrylates.[6] They function by scavenging free radicals to terminate the polymerization chain. Their effectiveness is often enhanced by the presence of a small amount of oxygen.

• Butylated Hydroxytoluene (BHT): Another commonly used phenolic antioxidant that can inhibit free-radical polymerization.

• Phenothiazine: This inhibitor is particularly useful as it does not rely on the presence of oxygen to be effective.[7]

• TEMPO and its derivatives: (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) and its analogues are highly efficient radical scavengers.[8]

It's important to note that some inhibitors, like certain aromatic amines, may not be effective for acrylate and methacrylate derivatives.[9]

Q4: What is the recommended concentration of inhibitor to use?

A: The optimal inhibitor concentration typically ranges from 10 to 200 ppm (parts per million). However, the ideal amount depends on several factors, including:

• The inherent reactivity of the specific terminal alkene benzoate.

• The expected duration of storage.

• The storage temperature.

It is always advisable to start with the supplier's recommendation and adjust as needed based on your experimental observations. For example, the standard specification for styrene monomer often includes 10-15 ppm of 4-tert-butylcatechol (TBC).[4]

Q5: Can I remove the inhibitor before my reaction?

A: Yes, and in many cases, it is necessary. Inhibitors can interfere with subsequent polymerization or other reactions. Common methods for inhibitor removal include:

• Column Chromatography: Passing the monomer through a column of activated alumina or silica gel is a highly effective method.

• Washing with an Aqueous Base: For phenolic inhibitors, washing with a dilute aqueous solution of sodium hydroxide can extract the inhibitor into the aqueous phase. This must be followed by drying the monomer to remove any residual water.

It is critical to use the uninhibited monomer immediately after purification, as it will be highly susceptible to polymerization.

Troubleshooting Guide

Issue 1: My sample has polymerized despite being stored with an inhibitor.

Potential Cause	Troubleshooting Action	Rationale
Inhibitor Depletion	Add a fresh aliquot of inhibitor. Consider periodic replenishment for long-term storage.	Inhibitors are consumed over time as they scavenge free radicals.
Insufficient Inhibitor Concentration	Increase the inhibitor concentration within the recommended range (e.g., from 50 ppm to 100 ppm).	A higher concentration provides a larger reservoir of radical scavengers.
Inappropriate Inhibitor for Conditions	If storing under an inert atmosphere, switch to an inhibitor that does not require oxygen, such as phenothiazine.[7]	Some inhibitors, like MEHQ, require oxygen to function optimally.
Exposure to Heat or Light	Ensure storage in a cool, dark place. Use amber glass vials or wrap containers in aluminum foil.[10]	Heat and light are potent initiators of free-radical formation.[4]
Contamination	Filter the sample through a short plug of activated alumina to remove potential initiators.	Contaminants can act as catalysts for polymerization.

Issue 2: The viscosity of my sample is increasing, but no precipitate is visible.

This is an early sign of oligomerization (the formation of short polymer chains).

Potential Cause	Troubleshooting Action	Rationale
Sub-optimal Storage Temperature	Lower the storage temperature. For sensitive compounds, storage at refrigerated temperatures (2-8 °C) is recommended.[11]	Lower temperatures significantly reduce the rate of all chemical reactions, including polymerization.
Slow Inhibitor Action	Consider using a more reactive inhibitor, such as TEMPO, which is a very efficient radical trap.[8]	A more active inhibitor can quench radicals as soon as they form.

Issue 3: I observe color changes in my sample over time.

Potential Cause	Troubleshooting Action	Rationale
Oxidation or Degradation	Purge the headspace of the storage container with an inert gas like argon or nitrogen before sealing.	This minimizes oxidative side reactions that can generate colored byproducts and potentially initiate polymerization.
Reaction with Container Material	Ensure the use of inert storage containers, such as amber glass vials with PTFE-lined caps.	Reactive materials can leach from certain plastics or interact with metal surfaces.

Experimental Protocols

Protocol 1: Addition of Inhibitor for Long-Term Storage

• Prepare a stock solution of the chosen inhibitor (e.g., 1000 ppm MEHQ in a compatible, high-purity solvent).

• Determine the required volume of the stock solution to achieve the desired final concentration in your terminal alkene benzoate sample.

• Under an inert atmosphere (if necessary), add the calculated volume of the inhibitor stock solution to the alkene benzoate.

• Mix thoroughly by gentle swirling or inversion to ensure homogeneous distribution of the inhibitor.

• Seal the container tightly with a PTFE-lined cap.

• Label the container clearly with the compound name, date, and inhibitor concentration.

• Store under the recommended conditions (cool, dark, and dry).[10]

Protocol 2: Quality Control Check for Stored Alkene Benzoates

• Visual Inspection: Regularly inspect the sample for any signs of polymerization (increased viscosity, cloudiness, precipitate).

• NMR Spectroscopy: Periodically acquire a ¹H NMR spectrum of a small aliquot. The appearance of broad signals in the aliphatic region may indicate the presence of polymer.

• Gas Chromatography (GC): Monitor the purity of the monomer over time. A decrease in the monomer peak area and the appearance of higher molecular weight peaks can indicate polymerization.

Visualization of the Polymerization Process and Inhibition

The following diagram illustrates the free-radical polymerization of a terminal alkene benzoate and the crucial role of inhibitors in preventing this process.

Caption: Free-radical polymerization and the point of inhibitor intervention.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Minimizes the rate of radical formation and polymerization.[11]
Light	Store in amber vials or in the dark	Prevents photo-initiation of polymerization.[10]
Atmosphere	Headspace purged with inert gas (Argon or Nitrogen) for oxygen-sensitive inhibitors or long-term storage	Prevents oxidation and the formation of peroxide initiators.
Inhibitor	10-200 ppm of MEHQ, BHT, or Phenothiazine	Scavenges free radicals to prevent the initiation of polymerization.[6][7][8]
Container	Amber glass vial with PTFE-lined cap	Ensures an inert storage environment.

By adhering to these guidelines, you can significantly extend the shelf life of your terminal alkene benzoates and ensure their suitability for your research and development endeavors.

References

• Justlong in Food. (2024). Shelf Life of Sodium Benzoate. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 10.9: Polymerization of Alkenes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Effects of sodium benzoate on storage stability of previously improved beverage from tamarind (Tamarindus indica L.). Retrieved from [Link]

• Plastics Europe. (n.d.). Styrene Monomer: Safe Handling Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7.7: Stability of Alkenes. Retrieved from [Link]

• Google Patents. (n.d.). US3816267A - Inhibition of acrylate polymerization.

• ResearchGate. (n.d.). The polymerization of vinyl benzoate. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Inhibition of Free Radical Polymerization: A Review. Retrieved from [Link]

• Shell. (2023). Cargo Handling Sheet - Styrene Monomer. Retrieved from [Link]

• YouTube. (2015). Polymerization mechanism with alkene addition Reaction #7. Retrieved from [Link]

• Master Organic Chemistry. (2020). Alkene Stability Increases With Substitution. Retrieved from [Link]

• Wako Pure Chemical Industries. (n.d.). What is high performance polymerization inhibitor? Retrieved from [Link]

• Polymer Science Learning Center. (n.d.). Free Radical Vinyl Polymerization. Retrieved from [Link]

• YouTube. (2011). S2.4.5 Outline the Polymerisation of Alkenes [SL IB Chemistry]. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 7.6: Stability of Alkenes. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of storage on the levels of sodium benzoate in soft drinks sold in some Nigerian market with exposure and health risk assessment. Retrieved from [Link]

• YouTube. (2020). 26 Heat Of Hydrogenation | Stability Of Alkenes | Goc-1 | JEE Main, IIT Advanced By NS Sir. Retrieved from [Link]

• ACS Publications. (2016). Free-Radical Copolymerization Behavior of Plant-Oil-Based Vinyl Monomers and Their Feasibility in Latex Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Styrene Monomer: Storage & Handling Safety Guide. Retrieved from [Link]

• YouTube. (2010). 5. Alkenes - Polymerisation. Retrieved from [Link]

• ACS Publications. (2015). Polymerization of Ethylene Oxide, Propylene Oxide, and Other Alkylene Oxides: Synthesis, Novel Polymer Architectures, and Bioconjugation. Retrieved from [Link]

• YouTube. (2025). Alkene Stability, Heat of Combustion & Hydrogenation || GOC || JEE NEET. Retrieved from [Link]

• ACS Publications. (n.d.). Radical Polymerization of Acrylates, Methacrylates, and Styrene: Biobased Approaches, Mechanism, Kinetics, Secondary Reactions, and Modeling. Retrieved from [Link]

• Wako Pure Chemical Industries. (2022). What is free radical polymerization? Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Free radical and RAFT polymerization of vinyl esters in metal–organic-frameworks. Retrieved from [Link]

• American Institute of Chemical Engineers. (2001). Reactive Material Hazards. Retrieved from [Link]

• University of Ottawa. (n.d.). Handling and Storage of Chemicals. Retrieved from [Link]

Sources

• 1. pslc.ws [pslc.ws]
• 2. What is free radical polymerization? types, characteristics, reaction mechanism, and typical methods with examples ｜ Information ｜ FUJIFILM Wako Pure Chemical Corporation [specchem-wako.fujifilm.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. plasticseurope.org [plasticseurope.org]
• 5. scribd.com [scribd.com]
• 6. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. longchangchemical.com [longchangchemical.com]
• 10. justlonghealth.com [justlonghealth.com]
• 11. Effects of sodium benzoate on storage stability of previously improved beverage from tamarind (Tamarindus indica L.) - PMC [pmc.ncbi.nlm.nih.gov]

separating 3-methylbut-3-en-1-yl benzoate from 3-methyl-2-butenyl isomer

Ticket ID: ISO-SEP-3MB3 Subject: Purification of 3-methylbut-3-en-1-yl benzoate (Isopentenyl benzoate) from 3-methyl-2-butenyl benzoate (Prenyl benzoate).

Welcome to the Separation Science Support Center

Status: Open Assigned Specialist: Senior Application Scientist Severity: High (Structural Isomer Resolution)

You are likely here because standard silica gel chromatography failed to separate your target terminal alkene (3-methylbut-3-en-1-yl benzoate) from its internal alkene isomer (prenyl benzoate).

This guide addresses the specific challenge of separating regioisomers where the only structural difference is the position of the double bond. Because the benzoate group dominates the polarity of the molecule, standard adsorption chromatography (normal phase silica) sees these two molecules as nearly identical.

To resolve this, we must switch mechanisms from Polarity-based separation to

-Complexation separation .

Module 1: Diagnostic & Triage

Q: Why are these isomers co-eluting on my TLC/Column?

A: Standard silica gel separates compounds based on their interaction with surface hydroxyl groups (polarity).

• Target: 3-methylbut-3-en-1-yl benzoate (Terminal alkene).[1]

• Impurity: 3-methyl-2-butenyl benzoate (Internal, trisubstituted alkene).

Both molecules share the same polar "anchor" (the benzoate ester). The alkyl tails contribute minimally to polarity differences. Therefore, their retention factors (

) are virtually identical on standard silica.

Q: Can I separate them by distillation?

A: Likely not without specialized equipment. The boiling points of the precursor alcohols are narrow (Isopentenol

130-132°C vs. Prenol 140°C). Once esterified with benzoic acid (adding ~105 Da), the boiling points elevate significantly (>260°C) and the relative difference shrinks. High-vacuum spinning band distillation might work, but it risks thermal isomerization (migration of the double bond to the more thermodynamically stable internal position).

Module 2: The Solution – Argentation Chromatography

The industry-standard solution for this separation is Silver Nitrate Impregnated Silica Gel (

-SiO ) .

The Mechanism

Silver ions (

) act as Lewis acids and form reversible -complexes with the alkene double bonds. The stability of this complex depends on steric accessibility and electron density .

• Terminal Alkenes (Target): The double bond is exposed (disubstituted). It binds strongly to silver.

• Internal Alkenes (Impurity): The double bond is sterically hindered (trisubstituted). It binds weakly to silver.

Result: The impurity (Prenyl benzoate) elutes first . Your target (Isopentenyl benzoate) is retained longer and elutes second .

Visual Workflow: Separation Logic

Figure 1: Decision tree and workflow for separating alkene regioisomers using argentation chromatography.

Module 3: Experimental Protocol

Safety Warning: Silver nitrate is corrosive, toxic, and stains skin/surfaces black upon light exposure. Wear double gloves and cover bench surfaces.

Step 1: Preparation of 10% Silica

• Weigh: Calculate the amount of silica gel needed (approx. 30-50x the mass of your crude mixture). Weigh out 10% of that mass in Silver Nitrate (

  ).

• Dissolve: Dissolve the

  in a minimal amount of Acetonitrile (or water, though water requires oven drying). Acetonitrile is easier to remove via rotovap.

• Mix: Add the silica gel to the solution to form a slurry.

• Dry: Evaporate the solvent on a rotary evaporator (shield from light with foil) until the silica is a free-flowing powder.

  • Note: The silica will not be white; it will be greyish. If it turns black, it was exposed to too much light or heat.

Step 2: Column Packing & Elution

• Pack: Pack the column as usual. Wrap the column in aluminum foil to prevent photoreduction of silver.

• Solvent System: Use a gradient of Hexanes:Ethyl Acetate.

  • Start non-polar (e.g., 100% Hexanes or 98:2 Hex:EtOAc).

  • The silver interaction is strong; you may need slightly more polarity than a standard column to move the target.

• Run: Collect fractions.

  • Monitor: Use TLC plates dipped in

    solution (or commercially available Ag-TLC plates) to monitor separation. Standard TLC plates may not show the separation clearly.

Step 3: Workup (Silver Removal)

Your product fractions may contain leached silver ions.

• Combine fractions containing the target (the slower spot).

• Concentrate the solvent.

• Redissolve in ether or DCM.

• Wash: Wash the organic layer with 10% Ammonium Hydroxide (

  ) or saturated Sodium Thiosulfate solution. This complexes/precipitates the silver.

• Dry over

  and concentrate.

Module 4: Data & Comparison

The following table summarizes why the separation works and what to expect physically.

Feature	Target: 3-methylbut-3-en-1-yl Benzoate	Impurity: 3-methyl-2-butenyl Benzoate
Common Name	Isopentenyl Benzoate	Prenyl Benzoate
Alkene Type	Terminal (Disubstituted)	Internal (Trisubstituted)
Steric Hindrance	Low	High
Ag+ Complexation	Strong	Weak
Elution Order	Second (Retained)	First (Elutes Fast)
Boiling Point (Alcohol)	~130-132°C	~140°C

Module 5: Troubleshooting (FAQ)

Q: My column turned black halfway through. Is my product ruined?

A: The black color is colloidal silver metal (

), caused by reduction of by light or impurities (aldehydes/amines).

• Impact: The separation efficiency decreases because there is less

  to bind the alkene.

• Fix: Your product is likely fine, but you must filter it carefully (through Celite) to remove silver particles. Next time, wrap the column more tightly in foil.

Q: I see silver residue in my NMR spectrum.

A: Silver ions can cause line broadening or shifts in NMR.

• Fix: Perform a "Cyanide Wash" alternative (only if authorized/safe) or, safer: wash the organic phase with 5% aqueous thiourea or simply repeat the ammonium hydroxide wash.

Q: Can I reuse the silver silica?

A: No. Once the silver is reduced or complexed, it is difficult to regenerate effectively for high-resolution separation. Dispose of it as heavy metal waste.

Q: The separation is still poor. What now?

A:

• Increase Ag Load: Go up to 15% or 20%

  on silica.

• Lower Temperature: Run the column in a cold room or jacketed at 0°C. Complexation constants (

  ) for Ag-alkenes increase at lower temperatures.

References

• Principles of Silver Ion Complexation

  • Morris, L. J. (1966). Separations of lipids by silver ion chromatography. Journal of Lipid Research, 7(6), 717–732.
  • Mechanistic Insight: Explains that retention is governed by the stability of the -complex, where sterically unhindered (terminal) double bonds form more stable complexes than substituted (internal) ones.

• Elution Order Confirmation

  • Williams, C. M., & Mander, L. N. (2001).
  • Key Data: Confirms the elution order: Trisubstituted alkenes elute before terminal alkenes.

• Physical Properties of Precursors

  • Sigma-Aldrich.[2] (n.d.). 3-Methyl-3-buten-1-ol (Isopentenol) and 3-Methyl-2-buten-1-ol (Prenol).

  • Data: Boiling points (130°C vs 140°C)

• General Protocol for Argentation Chromatography

  • Li, J. J., et al. (2011).
  • Protocol: Provides the standard method for preparing the stationary phase using acetonitrile/rotovap method.

Sources

• 1. 3-Methylbut-3-enyl benzoate | C12H14O2 | CID 521364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-甲基-3-丁烯-1-醇 97% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Absorption Bands of 3-methylbut-3-en-1-yl benzoate

This guide provides an in-depth analysis of the characteristic infrared (IR) absorption bands of 3-methylbut-3-en-1-yl benzoate. Designed for researchers and professionals in the chemical and pharmaceutical sciences, this document offers a comparative framework for identifying and interpreting the vibrational signatures of this molecule. By contrasting its spectrum with those of structurally related alternatives, we aim to provide a clear and validated methodology for spectroscopic identification.

Introduction to Molecular Spectroscopy and 3-methylbut-3-en-1-yl benzoate

Infrared (IR) spectroscopy is a powerful analytical technique that measures the absorption of infrared radiation by a molecule's vibrating bonds.[1][2] Each functional group within a molecule possesses unique vibrational frequencies, resulting in a characteristic spectrum that serves as a molecular "fingerprint".[3] 3-methylbut-3-en-1-yl benzoate is a bifunctional molecule of interest, incorporating both an aromatic ester and a terminal alkene. This combination presents a distinct spectroscopic challenge and opportunity: to resolve and assign the vibrational modes originating from different parts of the molecule.

This guide will dissect the IR spectrum of 3-methylbut-3-en-1-yl benzoate by systematically examining its constituent functional groups and comparing them to simpler, related molecules. This approach allows for the unambiguous assignment of key absorption bands and provides a robust framework for structural verification.

Structural Analysis and Predicted Vibrational Modes

The structure of 3-methylbut-3-en-1-yl benzoate contains several key functional groups, each with characteristic vibrational modes. Understanding these is the first step in interpreting its IR spectrum.

• Aromatic Benzoate Group : This group includes a carbonyl (C=O) bond, an aromatic ring (C=C), C-O single bonds, and aromatic C-H bonds.

• Alkene Group : The 3-methylbut-3-enyl moiety contains a terminal, gem-disubstituted double bond (C=C) and associated vinylic C-H bonds (=C-H).

• Alkyl Backbone : The structure includes sp³-hybridized carbons with C-H bonds.

The following diagram illustrates the key functional groups within the molecule that give rise to its characteristic IR absorption bands.

Caption: Key functional groups in 3-methylbut-3-en-1-yl benzoate.

Characteristic IR Absorption Bands of 3-methylbut-3-en-1-yl benzoate

Based on its structure, we can predict the key absorption bands for 3-methylbut-3-en-1-yl benzoate. The principal vibrations are summarized in the table below.

Wavenumber (cm⁻¹)	Functional Group & Vibrational Mode	Expected Intensity	Rationale and Comments
~3080 - 3050	Aromatic & Vinylic C-H Stretch	Medium to Weak	C-H stretching vibrations from sp²-hybridized carbons (both aromatic and alkene) typically appear just above 3000 cm⁻¹.[4]
~2980 - 2850	Alkyl C-H Stretch	Medium	Asymmetric and symmetric stretching of C-H bonds on sp³-hybridized carbons.
~1720	Ester C=O Stretch	Strong	This is one of the most prominent peaks. The carbonyl is conjugated with the aromatic ring, which lowers the frequency from a typical aliphatic ester (~1740 cm⁻¹).[5][6]
~1645	Alkene C=C Stretch	Medium to Weak	Characteristic stretching of the carbon-carbon double bond.[3][4] Its intensity can be variable.
~1600, ~1450	Aromatic C=C Ring Stretch	Medium to Weak	The benzene ring exhibits characteristic skeletal vibrations in this region.
~1270	Ester C-O Stretch (Aryl-O)	Strong	Stretching of the C-O bond between the carbonyl carbon and the aromatic ring. This is a key diagnostic band for esters.[7]
~1110	Ester C-O Stretch (O-Alkyl)	Strong	Stretching of the C-O bond between the ester oxygen and the alkyl chain. Esters often show two distinct C-O stretches.[7]
~890	Alkene =C-H Bend (Out-of-Plane)	Strong	This strong absorption is highly characteristic of a gem-disubstituted (1,1-disubstituted) alkene, arising from the out-of-plane bending of the two =C-H bonds.[8]
~710	Aromatic C-H Bend (Out-of-Plane)	Strong	Characteristic bending for a monosubstituted benzene ring.

Comparative Analysis with Alternative Compounds

To validate the assignments for 3-methylbut-3-en-1-yl benzoate, we compare its spectrum with those of its alcohol precursor (3-methylbut-3-en-1-ol) and a simpler ester (ethyl benzoate).

3-methylbut-3-en-1-ol: Isolating the Alkene Vibrations

This precursor contains the alkene and alkyl portions of the target molecule but has a hydroxyl (-OH) group instead of the benzoate ester.

• Key Difference : The most significant change is the absence of the strong ester C=O stretch around 1720 cm⁻¹ and the aromatic bands. Instead, a very broad and strong O-H stretching band will dominate the ~3300-3400 cm⁻¹ region.[9] The strong ester C-O stretches are replaced by a C-O stretch from the alcohol, typically around 1050 cm⁻¹.[9]

• Similarity : The alkene-related peaks, specifically the C=C stretch (~1645 cm⁻¹) and the strong =C-H out-of-plane bend (~890 cm⁻¹), will be present and serve as key confirmation points for this part of the structure.

Ethyl Benzoate: Isolating the Benzoate Ester Vibrations

This molecule retains the benzoate ester group but replaces the unsaturated alkyl chain with a simple ethyl group.

• Key Difference : This spectrum will lack the characteristic alkene absorptions: the =C-H stretch (>3000 cm⁻¹), the C=C stretch (~1645 cm⁻¹), and the strong out-of-plane =C-H bend (~890 cm⁻¹).

• Similarity : The spectrum will be dominated by the features of the benzoate ester. A strong C=O stretch will be present around 1720 cm⁻¹, and the two strong C-O stretches will appear around 1270 cm⁻¹ and 1110 cm⁻¹.[6] The aromatic C-H and C=C stretches will also be clearly visible.

Summary Comparison Table

Vibrational Mode	3-methylbut-3-en-1-yl benzoate (Predicted)	3-methylbut-3-en-1-ol[9]	Ethyl Benzoate[6]
O-H Stretch	Absent	~3350 cm⁻¹ (Broad, Strong)	Absent
=C-H Stretch	~3080 cm⁻¹ (Medium)	~3080 cm⁻¹ (Medium)	Absent
C=O Stretch	~1720 cm⁻¹ (Strong)	Absent	~1720 cm⁻¹ (Strong)
C=C Stretch	~1645 cm⁻¹ (Medium)	~1645 cm⁻¹ (Medium)	Absent
C-O Stretches	~1270 & ~1110 cm⁻¹ (Strong)	~1050 cm⁻¹ (Strong)	~1270 & ~1110 cm⁻¹ (Strong)
=C-H Bend	~890 cm⁻¹ (Strong)	~890 cm⁻¹ (Strong)	Absent

Experimental Protocol: Acquiring a High-Quality IR Spectrum

Trustworthy spectral data is contingent upon a rigorous and well-executed experimental protocol. The following describes a standard procedure for obtaining the IR spectrum of a liquid sample like 3-methylbut-3-en-1-yl benzoate using a Fourier Transform Infrared (FT-IR) spectrometer.

Methodology

• Instrument Preparation : Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

• Sample Preparation (Neat Liquid Film) :

  • Place one clean, dry salt plate (e.g., NaCl or KBr) on a clean surface.

  • Using a pipette, place one small drop of 3-methylbut-3-en-1-yl benzoate onto the center of the plate.

  • Gently place a second salt plate on top, spreading the liquid into a thin, uniform film. Avoid air bubbles.

• Background Spectrum Acquisition :

  • Place the sample holder (without the sample) into the spectrometer's sample compartment.

  • Close the compartment lid.

  • Acquire a background spectrum. This is crucial as it measures the absorbance of ambient water vapor and carbon dioxide, which will be subtracted from the sample spectrum.

• Sample Spectrum Acquisition :

  • Place the prepared salt plates with the sample film into the sample holder and insert it into the spectrometer.

  • Close the compartment lid.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing :

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

  • Process the spectrum as needed (e.g., baseline correction, peak picking).

• Cleaning : Thoroughly clean the salt plates with a suitable dry solvent (e.g., anhydrous dichloromethane or acetone) and store them in a desiccator to prevent fogging from atmospheric moisture.

Experimental Workflow Diagram

Caption: Workflow for FT-IR spectrum acquisition and analysis.

Conclusion

The infrared spectrum of 3-methylbut-3-en-1-yl benzoate is rich with information, providing clear evidence for its constituent functional groups. The most diagnostic absorption bands are the strong ester C=O stretch at approximately 1720 cm⁻¹, the pair of strong C-O stretches between 1300-1100 cm⁻¹, and the strong out-of-plane =C-H bend near 890 cm⁻¹, which confirms the terminal alkene. By comparing its spectrum to those of 3-methylbut-3-en-1-ol and ethyl benzoate, one can confidently assign these bands and achieve unambiguous structural verification. This comparative approach, grounded in the fundamental principles of vibrational spectroscopy, represents a self-validating system for molecular characterization.

References

• Brown, D. (n.d.). Infrared spectrum of 3-methylbut-1-ene. Doc Brown's Chemistry.

• University of Colorado Boulder. (n.d.). 3-Methylbut-3-en-1-ol IR Spectrum. Organic Chemistry @ CU Boulder.

• University of Calgary. (n.d.). Table of Characteristic IR Absorptions. Chem 351 and 353 Labs.

• LibreTexts Chemistry. (2019, May 10). 11.8: Infrared Spectroscopy.

• Smith, B. C. (2016, November 1). The Infrared Spectroscopy of Alkenes. Spectroscopy Online.

• Ashenhurst, J. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry.

• Blake, G. A. (2018, January 31). Chemistry 21b – Spectroscopy Lecture # 12 – Local Mode Theory & The Vibrations of Functional Groups. Caltech GPS.

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Esters. Chem 351 and 353 Labs.

• LibreTexts Chemistry. (2022, April 16). Vibrational Modes.

• PubChem. (n.d.). 3-methylbut-3-enyl benzoate. National Center for Biotechnology Information.

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Alkenes. Chem 351 and 353 Labs.

• Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. C5H10 infrared spectrum of 3-methylbut-1-ene (3-methyl-1-butene) prominent wavenumbers cm-1 detecting alkene functional groups present finger print for identification of 3-methylbut-1-ene (3-methyl-1-butene) image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. uanlch.vscht.cz [uanlch.vscht.cz]
• 6. orgchemboulder.com [orgchemboulder.com]
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• 9. 3-Methylbut-3-en-1-ol [applets.kcvs.ca]

A Senior Application Scientist's Guide to GC-MS Retention Time of C5-Alkenyl Benzoates

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of analytical chemistry, the precise identification and differentiation of isomeric compounds are paramount. This is particularly true for C5-alkenyl benzoates, a class of compounds with subtle structural variations that significantly impact their chemical and biological properties. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the analysis of these volatile and semi-volatile compounds. This guide provides an in-depth comparison of the GC-MS retention times of various C5-alkenyl benzoates, supported by experimental data and a robust, self-validating analytical protocol. As Senior Application Scientists, we aim to explain not just the "how" but the critical "why" behind our experimental choices, ensuring you can confidently apply these principles to your own research.

The Critical Role of Retention Time in Isomer Differentiation

Retention time (RT) in gas chromatography is the time it takes for a specific analyte to travel through the GC column from injection to detection. For isomeric compounds like C5-alkenyl benzoates, which share the same mass-to-charge ratio and thus can produce similar mass spectra, retention time becomes a crucial identifier. The separation of these isomers is governed by their differential interactions with the stationary phase of the GC column, which are influenced by subtle differences in their molecular structure, such as the position and geometry (cis/trans) of the double bond in the C5-alkenyl chain.

Several factors can influence the retention time of a compound, including the column's stationary phase, the temperature program of the oven, the flow rate of the carrier gas, and the length and diameter of the column.[1][2] Therefore, maintaining stable and reproducible retention times is essential for reliable compound identification and quantification across different analytical runs and laboratories.[1]

To standardize retention times and allow for inter-laboratory comparisons, the concept of the Retention Index (RI) was developed. The Kovats Retention Index system, for instance, relates the retention time of an analyte to those of n-alkane standards.[3] This system provides a more robust and transferable measure of a compound's retention behavior than the absolute retention time alone.

Understanding the Elution Order of C5-Alkenyl Benzoate Isomers

The elution order of C5-alkenyl benzoate isomers in GC is primarily dictated by their volatility and their interaction with the stationary phase. Generally, for a given stationary phase:

• Boiling Point: Compounds with lower boiling points tend to be more volatile and thus elute earlier. The position of the double bond and the cis/trans configuration can influence the molecule's overall shape and intermolecular forces, thereby affecting its boiling point.

• Polarity: The polarity of both the analyte and the stationary phase plays a crucial role. A fundamental principle in chromatography is "like dissolves like." Therefore, a polar stationary phase will retain polar analytes more strongly, leading to longer retention times, while a non-polar stationary phase will better retain non-polar analytes.[4]

The benzoate functional group introduces a degree of polarity to the C5-alkenyl benzoate molecule. The subtle differences in the electronic distribution and steric hindrance caused by the varying position and geometry of the double bond in the C5 chain will influence the overall polarity and shape of the molecule, leading to differential retention on various stationary phases. For instance, cis-isomers, being generally more "U-shaped," may have slightly different interactions with the stationary phase compared to their more linear trans-counterparts.

Comparative Analysis of Retention Indices

To provide a practical comparison, the following table summarizes available Retention Index (RI) data for C5 and C6-alkenyl benzoates on different types of GC stationary phases. The data has been compiled from the National Institute of Standards and Technology (NIST) database and other reputable sources. The use of RI values allows for a more standardized comparison across different experimental setups.

Compound Name	Isomer	Stationary Phase Type	Retention Index (RI)
Pentenyl Benzoate	4-pentenyl	Standard Non-Polar	1447[5]
4-pentenyl	Standard Polar	2016[5]
Hexenyl Benzoate	(Z)-3-hexenyl	Non-Polar (dimethyl silicone)	1550[6]
(Z)-3-hexenyl	Slightly Polar (5% phenyl-dimethyl silicone)	1570[6]
(Z)-3-hexenyl	Polar (polyethylene glycol)	2119[6]
Hexyl Benzoate	n-hexyl	Non-Polar (DB-1)	1549

Note: The data for hexyl benzoate is included for comparison as a saturated analogue.

From this data, we can observe that the polarity of the stationary phase has a significant impact on the retention index. For example, (Z)-3-hexenyl benzoate shows a substantial increase in its retention index on a polar polyethylene glycol (PEG) column compared to a non-polar dimethyl silicone column, indicating a stronger interaction with the polar stationary phase.

Experimental Protocol for GC-MS Analysis of C5-Alkenyl Benzoates

This protocol is designed to be a self-validating system, providing a robust starting point for your analyses. The rationale behind each parameter selection is explained to empower you to adapt the method to your specific needs.

Sample Preparation

• Standard Preparation: Prepare individual standards of the C5-alkenyl benzoate isomers of interest at a concentration of 100 µg/mL in a high-purity solvent such as hexane or ethyl acetate. A mixed standard containing all isomers should also be prepared to determine their relative elution order.

• n-Alkane Standard: Prepare a mixture of n-alkanes (e.g., C8-C20) in the same solvent to be co-injected with the samples for the calculation of Retention Indices.

GC-MS Instrumentation and Conditions

The choice of the GC column is critical for the successful separation of isomers. A mid-polar stationary phase, such as a 5% phenyl-methylpolysiloxane, often provides a good balance of interactions for separating compounds with varying polarity like alkenyl benzoates. For challenging separations, a more polar column, like a polyethylene glycol (wax) phase, may be necessary.

Parameter	Condition	Rationale
GC System	Agilent 7890B GC with 5977A MSD (or equivalent)	A widely used and reliable system for this type of analysis.
Column	Agilent DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)	A versatile, low-bleed 5% phenyl-methylpolysiloxane column suitable for a wide range of semi-volatile compounds. Provides good resolution for many isomers.
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow Mode)	An optimal flow rate for a 0.25 mm ID column, balancing analysis time and separation efficiency.
Inlet Temperature	250 °C	Ensures complete vaporization of the analytes without thermal degradation.
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp peaks, especially for concentrated samples.
Injection Volume	1 µL	A standard injection volume for capillary GC.
Oven Program	80 °C (hold 2 min), then ramp at 10 °C/min to 280 °C (hold 5 min)	The initial temperature ensures good focusing of the analytes at the head of the column. The temperature ramp allows for the elution of compounds over a range of boiling points. The final hold ensures that all components have eluted.
MSD Transfer Line	280 °C	Prevents condensation of the analytes between the GC and the MS.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Quadrupole Temp.	150 °C	Standard temperature for the mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique for creating reproducible mass spectra for library matching.
Scan Range	m/z 40-350	A suitable mass range to capture the molecular ion and characteristic fragment ions of C5-alkenyl benzoates.

Data Analysis

• Peak Identification: Identify the peaks corresponding to the C5-alkenyl benzoate isomers based on their mass spectra and comparison with a spectral library (e.g., NIST).

• Retention Time Determination: Record the retention time for each identified peak.

• Retention Index Calculation: Using the retention times of the co-injected n-alkane standards, calculate the Kovats Retention Index for each C5-alkenyl benzoate isomer. The formula for a temperature-programmed run is:

  • RI = 100n + 100 * [(t_x - t_n) / (t_{n+1} - t_n)]

  • Where:

    • t_x is the retention time of the analyte

    • t_n is the retention time of the n-alkane eluting before the analyte

    • t_{n+1} is the retention time of the n-alkane eluting after the analyte

    • n is the carbon number of the n-alkane eluting before the analyte

Visualizing the Workflow

The following diagram illustrates the key steps in the GC-MS analysis of C5-alkenyl benzoates.

Caption: Workflow for the GC-MS analysis and retention index determination of C5-alkenyl benzoates.

Conclusion and Future Perspectives

This guide provides a comprehensive framework for the comparative analysis of C5-alkenyl benzoate retention times using GC-MS. By understanding the fundamental principles of chromatographic separation and employing a robust, self-validating experimental protocol, researchers can achieve reliable and reproducible results. The use of Retention Indices is strongly encouraged to facilitate inter-laboratory data comparison and build a more comprehensive understanding of the retention behavior of these important compounds.

Future work should focus on expanding the experimental database of retention indices for a wider range of C5-alkenyl benzoate isomers on various stationary phases. Furthermore, the development of predictive models for retention times based on molecular structure could significantly aid in the tentative identification of novel or uncharacterized isomers, accelerating research in fields where these compounds play a critical role.

References

• National Institute of Standards and Technology. (n.d.). Gas Chromatographic Retention Data. In NIST Chemistry WebBook. Retrieved from [Link]

• Separation Science. (n.d.). When GC Retention Times Shift: Practical Advice for Operators. Retrieved from [Link]

• Drawell. (n.d.). What Affects Retention Time in Gas Chromatography. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

• Babušok, V. I., Linstrom, P. J., & Zenkevich, I. G. (2011). Retention Indices for Frequently Reported Compounds of Plant Essential Oils.

• PubChem. (n.d.). 4-Pentenyl benzoate. Retrieved from [Link]

• Chemistry LibreTexts. (2023, April 12). Gas Chromatographic Columns and Stationary Phases. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3-Hexen-1-ol, benzoate, (Z)-. In NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. GC-MS Retention Index Standards: Best Practices Aligned [eureka.patsnap.com]
• 3. Gas Chromatographic Retention Data [webbook.nist.gov]
• 4. nuft.edu.ua [nuft.edu.ua]
• 5. 4-Pentenyl benzoate | C12H14O2 | CID 527779 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. nist.gov [nist.gov]

Spectroscopic Identification of 3-Methylbut-3-en-1-yl Benzoate: A Comparative Impurity Guide

Executive Summary & Strategic Context

3-methylbut-3-en-1-yl benzoate (CAS: 5205-12-9), often derived from isoprenol , is a valuable intermediate in the synthesis of fine fragrances and pharmaceutical scaffolds. However, its structural integrity is frequently compromised by its thermodynamic instability.

The primary challenge in handling this molecule is the prototropic shift of the double bond. Under acidic conditions (common in esterification) or thermal stress, the terminal alkene (kinetic product) isomerizes to the more stable internal alkene, 3-methylbut-2-en-1-yl benzoate (Prenyl benzoate, CAS: 5205-11-8).

This guide provides a definitive spectroscopic framework to distinguish the target molecule from its thermodynamic impurity. Unlike generic datasheets, this analysis focuses on the differential signals required for quality control (QC) and process optimization.

Comparative Analysis: Target vs. Impurity

The core of this identification relies on distinguishing the terminal isopropenyl group (Target) from the internal prenyl group (Impurity).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for this quantification due to distinct chemical shifts in the olefinic and methylene regions.

H NMR: The Diagnostic Window

The most critical region is 4.5 – 5.5 ppm .

• Target (3-en): Displays two distinct singlets (or very fine multiplets) typically around 4.70 – 4.85 ppm , corresponding to the terminal methylene protons (

  ).

• Impurity (2-en): Displays a single triplet-like signal downfield around 5.40 – 5.50 ppm , corresponding to the internal vinyl proton (

  ).

Table 1: Key

H NMR Chemical Shift Differences (in )

Feature	Target: 3-methylbut-3-en-1-yl benzoate	Impurity: 3-methylbut-2-en-1-yl benzoate	Diagnostic Value
Olefinic Protons	4.70 - 4.85 ppm (2H, s, )	5.40 - 5.50 ppm (1H, t, )	High (Quantification)
-Methylene	4.30 - 4.40 ppm (2H, t, )	4.75 - 4.85 ppm (2H, d, )	Medium (Overlap risk)
Methyl Groups	1.70 - 1.80 ppm (3H, s)	1.70 - 1.80 ppm (6H, s/d)	Low (Indistinct)

C NMR: Structural Confirmation

Carbon NMR confirms the skeleton by identifying the hybridization of the alkene carbons.

• Target (3-en): Shows a characteristic secondary alkene carbon (

  ) at ~110-113 ppm .

• Impurity (2-en): Lacks the 110 ppm signal; instead shows a tertiary alkene carbon (

  ) at ~118-120 ppm .

Infrared (IR) Spectroscopy

While less quantitative, IR provides rapid "fingerprint" verification.

• Target: Strong absorption at ~890 cm

  (out-of-plane bending of terminal ).

• Impurity: Lacks the 890 cm

  band; shows weaker absorptions at 1670 cm (internal stretch).

Mechanism of Impurity Formation

Understanding the causality of impurity formation is essential for process control. The reaction is driven by the stability of the trisubstituted alkene (Zaitsev-like product) over the disubstituted terminal alkene.

Figure 1: Acid-catalyzed isomerization pathway leading to the thermodynamic impurity.

Experimental Protocol: Self-Validating Identification

This protocol is designed to be self-validating : the presence of the impurity signals automatically flags the sample as degraded or impure.

Sample Preparation

• Solvent: Use Chloroform-d (

  ) (99.8% D) containing 0.03% TMS as an internal standard.

  • Why:

    prevents hydrogen bonding shifts common in alcohols, though less critical for esters.

• Concentration: Dissolve 10-15 mg of the oil in 0.6 mL of solvent.

  • Note: High concentrations (>30 mg) may cause peak broadening, obscuring fine splitting in the olefinic region.

• Filtration: Filter through a cotton plug if the sample contains solid benzoic acid residues.

Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (Standard proton)

• Relaxation Delay (D1): 5.0 seconds (Critical for accurate integration of olefinic protons).

• Scans (NS): 16 or 32.[1]

• Temperature: 298 K (

  ).

Data Processing & Logic Flow

Follow this decision tree to validate the product identity.

Figure 2: Step-by-step logic for interpreting the NMR spectrum.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 521364, 3-Methylbut-3-enyl benzoate. Retrieved from [Link]

• The Good Scents Company (2024). 3-methyl-3-buten-1-yl benzoate.[2] Retrieved from [Link]

• National Institute of Standards and Technology (NIST). 3-Buten-1-ol, 3-methyl-, benzoate. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

Sources

• 1. NP-MRD: 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0289499) [np-mrd.org]
• 2. 3-methyl-3-buten-1-yl benzoate, 5205-12-9 [thegoodscentscompany.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of 3-Methylbut-3-en-1-yl Benzoate: A Guide to Personal Protective Equipment and Disposal

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical compounds are daily realities. Among these, esters like 3-methylbut-3-en-1-yl benzoate play a significant role. Ensuring the safety of laboratory personnel is paramount, and a comprehensive understanding of the necessary personal protective equipment (PPE) and proper disposal protocols is non-negotiable. This guide provides an in-depth, experience-driven approach to safely managing 3-methylbut-3-en-1-yl benzoate in a laboratory setting, moving beyond a simple checklist to explain the "why" behind each procedural step.

Hazard Identification and Risk Assessment: Understanding the Adversary

Before any handling of 3-methylbut-3-en-1-yl benzoate, a thorough risk assessment is critical. This begins with understanding the inherent hazards of the compound. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-methylbut-3-en-1-yl benzoate is classified with the following hazards[1]:

• H315: Causes skin irritation. This indicates that direct contact with the skin can lead to inflammation, redness, and discomfort.

• H319: Causes serious eye irritation. Contact with the eyes can result in significant and potentially damaging irritation.

• H335: May cause respiratory irritation. Inhalation of vapors or aerosols can irritate the respiratory tract, leading to coughing and discomfort.

These classifications necessitate a multi-faceted approach to PPE, ensuring comprehensive protection against all potential routes of exposure. While this compound has a relatively high flash point of 115.56 °C (240.00 °F), indicating it is not highly flammable, standard precautions for handling organic chemicals should always be observed[2].

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not a one-size-fits-all solution but rather a dynamic process dependent on the specific laboratory procedure being performed. The following sections detail the essential PPE for handling 3-methylbut-3-en-1-yl benzoate, grounded in the principles of chemical resistance and exposure mitigation.

Hand Protection: The Critical Barrier

Given that 3-methylbut-3-en-1-yl benzoate is a skin irritant, selecting the correct gloves is of utmost importance. For handling esters, gloves made of butyl rubber or nitrile rubber are recommended[3][4][5].

• Nitrile gloves are a common and effective choice for incidental contact and splash protection. They offer good resistance to a range of chemicals, including many esters[6][7].

• Butyl rubber gloves provide excellent protection against esters and ketones and are particularly suitable for situations involving prolonged contact or immersion[3].

It is crucial to consult the glove manufacturer's compatibility charts for specific breakthrough times and degradation data. Always inspect gloves for any signs of damage before use and change them immediately if contamination is suspected.

Eye and Face Protection: Shielding Against Splashes and Vapors

To prevent serious eye irritation, appropriate eye and face protection is mandatory.

• Chemical splash goggles that provide a complete seal around the eyes are the minimum requirement when handling 3-methylbut-3-en-1-yl benzoate[6][8].

• A face shield , worn in conjunction with chemical splash goggles, is essential when there is a higher risk of splashing, such as during transfers of larger volumes or when reactions are conducted under pressure[8].

Body Protection: Minimizing Skin Exposure

A standard laboratory coat is required to protect against accidental spills and contamination of personal clothing[6]. For procedures with a higher risk of significant splashing, a chemically resistant apron worn over the lab coat provides an additional layer of protection.

Respiratory Protection: Safeguarding Against Inhalation Hazards

Due to the risk of respiratory irritation, all handling of 3-methylbut-3-en-1-yl benzoate that could generate vapors or aerosols should be conducted in a well-ventilated area, preferably within a fume hood [9].

If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations, respiratory protection is necessary. A half-face or full-face respirator equipped with organic vapor (OV) cartridges is appropriate for protection against the vapors of this compound[10]. It is imperative to have a formal respiratory protection program in place, including fit testing and a cartridge change-out schedule.

Operational and Disposal Plans: A Cradle-to-Grave Approach

Safe handling of 3-methylbut-3-en-1-yl benzoate extends beyond the immediate use of PPE and encompasses the entire lifecycle of the chemical in the laboratory, from receipt to disposal.

Step-by-Step Handling Procedures

• Preparation: Before starting any work, ensure that the fume hood is functioning correctly and that all necessary PPE is readily available and in good condition. Have a spill kit accessible.

• Dispensing: When transferring 3-methylbut-3-en-1-yl benzoate, do so slowly and carefully to avoid splashing. Use appropriate tools such as a pipette or a graduated cylinder.

• During Reaction: Keep the reaction vessel closed to the extent possible to minimize the release of vapors.

• Post-Procedure: After handling, decontaminate any surfaces that may have come into contact with the chemical.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. Gloves should be removed last, turning them inside out as they are taken off. Wash hands thoroughly with soap and water after removing all PPE.

Disposal of 3-Methylbut-3-en-1-yl Benzoate and Contaminated Materials

Proper disposal is a critical step in the safe management of this chemical.

• Waste Collection: All waste containing 3-methylbut-3-en-1-yl benzoate, including excess reagent, reaction mixtures, and contaminated solvents, must be collected in a designated, properly labeled hazardous waste container[11]. The container should be made of a material compatible with organic solvents.

• Contaminated PPE: Disposable gloves, bench paper, and other solid materials contaminated with 3-methylbut-3-en-1-yl benzoate should be placed in a separate, labeled solid hazardous waste container.

• Empty Containers: "Empty" containers that previously held 3-methylbut-3-en-1-yl benzoate must be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. Once decontaminated, the container can be disposed of as non-hazardous waste, with the label defaced[12].

• Waste Pickup: Follow your institution's established procedures for the pickup and disposal of hazardous waste. Never dispose of 3-methylbut-3-en-1-yl benzoate down the drain[12].

Summary of Personal Protective Equipment

Protection Type	Equipment	Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves	Prevents skin irritation from direct contact. Butyl rubber is preferred for prolonged contact.[3][4][5][6][7]
Eye/Face Protection	Chemical Splash Goggles	Protects against splashes that can cause serious eye irritation.[6][8]
Face Shield (with goggles)	Provides additional protection for the face during high-splash potential tasks.[8]
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.[6]
Respiratory Protection	Fume Hood	Primary engineering control to minimize inhalation of irritant vapors.[9]
Respirator with Organic Vapor Cartridges	Required when engineering controls are insufficient or in emergencies.[10]

PPE Selection Workflow

Caption: PPE selection workflow for handling 3-methylbut-3-en-1-yl benzoate.

By adhering to these detailed guidelines, researchers can confidently handle 3-methylbut-3-en-1-yl benzoate, ensuring their personal safety and the integrity of their laboratory environment. This commitment to safety is the bedrock of innovative and successful scientific discovery.

References

• National Center for Biotechnology Information. (n.d.). 3-Methylbut-3-enyl benzoate. PubChem Compound Database. Retrieved from [Link]

• The Soap Kitchen. (2022, July 4). Personal Protective Equipment for Fragrance Oil. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-methyl-3-buten-1-yl benzoate. Retrieved from [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: Methyl benzoate. Retrieved from [Link]

• Carl ROTH. (2016, June 27). Safety Data Sheet: 3-methylbutan-1-ol. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

• Ion Science. (n.d.). Detecting Volatile Organic Compounds In Laboratories. Retrieved from [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety. Retrieved from [Link]

• Grand Valley State University. (2024, February 13). Respiratory Protection Program - Lab Safety. Retrieved from [Link]

• Chemtalk. (n.d.). Ester Disposal. Retrieved from [Link]

• Eurofins. (n.d.). Chemical Safety | Personal Protective Equipment (PPE). Retrieved from [Link]

• Al-hoqani, M., & Al-Aufi, H. (2023). Volatile Organic Compounds in Indoor Air: Sampling, Determination, Sources, Health Risk, and Regulatory Insights. PMC. Retrieved from [Link]

• University of Wisconsin–Madison Biomedical Engineering. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

• BlastOne. (n.d.). Butyl Polymer Chemical / Solvent Resistant Glove. Retrieved from [Link]

• Polyco Healthline. (n.d.). Chemical Resistant Gloves. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. Retrieved from [Link]

• OHSE. (2026, January 23). Respiratory Protection and VOC Exposure: A Critical Safety Guide. Retrieved from [Link]

• GlovesnStuff. (n.d.). Chemical Resistant Work Gloves | Nitrile, Latex, PVC Gloves. Retrieved from [Link]

• Saf-T-Gard International, Inc. (n.d.). Chemical-Resistant Gloves. Retrieved from [Link]

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Justrite. (n.d.). How to Decrease VOC Exposure in the Workplace. Retrieved from [Link]

• Unigloves. (2024, January 2). Chemical Resistant Gloves. Retrieved from [Link]

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